Cas no 4166-53-4 (4-methyloxane-2,6-dione)

4-methyloxane-2,6-dione structure
4-methyloxane-2,6-dione structure
Product Name:4-methyloxane-2,6-dione
CAS No:4166-53-4
MF:C6H8O3
MW:128.125922203064
MDL:MFCD00006683
CID:84953
PubChem ID:87572985
Update Time:2025-09-18

4-methyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

    • 4-Methyldihydro-2H-pyran-2,6(3H)-dione
    • 3-Methylglutaric anhydride
    • 4-methyloxane-2,6-dione
    • .beta.-Methylglutaric anhydride
    • MGICRVTUCPFQQZ-UHFFFAOYSA-N
    • 2H-Pyran-2,6(3H)-dione, dihydro-4-methyl-
    • 3-Methylglutaricanhydride
    • 3-methyl glutaric anhydride
    • beta-Methylglutaric anhydride
    • 4-methyltetrahydropyran-2,6-dione
    • 4-methyl-dihydro-pyran-2,6-dione
    • STL183289
    • BBL027601
    • NE17899
    • MCU
    • 3-Methylglutaric anhydride, 98%
    • InChI=1/C6H8O3/c1-4-2-5(7)9-6(8)3-4/h4H,2-3H2,1H
    • DTXSID90194487
    • AMY3983
    • MFCD00006683
    • SCHEMBL287040
    • EN300-66372
    • AKOS015955266
    • 4-Methyldihydro-2H-pyran-2,6(3H)-dione #
    • 4-Methyldihydro-2H-pyran-2,6(3H);-dione
    • A825625
    • 4166-53-4
    • NS00031032
    • FT-0635169
    • SY049353
    • M1010
    • AS-63636
    • D79206
    • EINECS 224-020-6
    • CS-0152693
    • DB-218156
    • DB-050791
    • MDL： MFCD00006683
    • Inchi： 1S/C6H8O3/c1-4-2-5(7)9-6(8)3-4/h4H,2-3H2,1H3
    • InChI Key： MGICRVTUCPFQQZ-UHFFFAOYSA-N
    • SMILES： O1C(CC(C)CC1=O)=O

Computed Properties

  • Exact Mass: 128.04700
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: solid
  • Density: 1.2072 (rough estimate)
  • Melting Point: 44.0 to 48.0 deg-C
  • Boiling Point: 182°C/25mmHg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.4585 (estimate)
  • PSA: 43.37000
  • LogP: 0.48610
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive

4-methyloxane-2,6-dione Security Information

4-methyloxane-2,6-dione Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-methyloxane-2,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
M47809-5G
4-methyloxane-2,6-dione
 4166-53-4 98%
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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4-methyloxane-2,6-dione
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Chemenu
CM325969-5g
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4-methyloxane-2,6-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4166-53-4)4-methyloxane-2,6-dione
Order Number:A825625
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):262.0/917.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4166-53-4)4-methyloxane-2,6-dione
A825625
Purity:99%/99%
Quantity:100g/500g
Price ($):262.0/917.0
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